Cas no 10202-94-5 (Benzaldehyde,3-methoxy-2,6-dinitro-)

• Product Name: Benzaldehyde,3-methoxy-2,6-dinitro-
• CAS No: 10202-94-5
• MF: C₈H₆N₂O₆
• MW: 226.143042087555
• CID: 145885
• PubChem ID: 299485
• Update Time: 2025-04-19

Benzaldehyde,3-methoxy-2,6-dinitro- Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde,3-methoxy-2,6-dinitro-
• 3-methoxy-2,6-dinitrobenzaldehyde
• 2,6-bisnitro-3-methoxybenzaldehyde
• 3-Methoxy-2,6-dinitro-benzaldehyd
• 3-methoxy-2,6-dinitro-benzaldehyde
• AC1L6UOZ
• AE-018
• AG-B-84469
• CTK7A1301
• NSC172559
• SBB096934
• AE-018/31856019
• DTXSID40305900
• NSC 172559
• SCHEMBL10645648
• NSC-172559
• 10202-94-5

• Inchi： 1S/C8H6N2O6/c1-16-7-3-2-6(9(12)13)5(4-11)8(7)10(14)15/h2-4H,1H3
• InChI Key： JXXLAXCQRPYPLB-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=C(C(C=O)=C1[N+](=O)[O-])[N+](=O)[O-]

Computed Properties

• Exact Mass: 226.02258
• Monoisotopic Mass: 226.023
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.519
• Boiling Point: 438.8°C at 760 mmHg
• Flash Point: 226.1°C
• Refractive Index: 1.627
• PSA: 112.58
• LogP: 2.37050